Cas no 7681-65-4 (Copper (I) Iodide)

• Product Name: Copper (I) Iodide
• CAS No: 7681-65-4
• MF: CuI
• MW: 190.4505
• MDL: MFCD00010978
• CID: 47655
• PubChem ID: 24845429
• Update Time: 2025-09-22

Copper (I) Iodide Chemical and Physical Properties

Names and Identifiers

• Copper(I) iodide
• Copperiodide3
• Cuprous iodide
• Copperiodide1
• Ciras Reagent
• Copperiodideoffwhitepowder
• Ciras
• iodocopper
• cooper iodide
• Copper iodide (cui)
• Copper monoiodide
• copper(l) iodide
• Hydro-Giene
• Natural marshite
• octahedral CuI
• WilliamBlythe Copper(I) iodide
• Copper (I) iodide
• Copper( centn) iodide
• CuI
• copper(I)iodide
• copper(1)iodide
• copper(I)-iodide
• copper (I)iodide
• copper-(I)iodide
• copper(1) iodide
• copper-(I)-iodide
• iodide copper (I)
• copper-(I) iodide
• copper(I)- iodide
• copper (I)-iodide
• copper (1) iodide
• cop-per(1) iodide
• copper (1+) iodide
• Copper(I) iodide, 98%
• DSSTox_RID_79848
• DSSTox_CID_21803
• DSSTox_GSID_41803
• KSC498A7F
• LSXDOTM
• Copper(I) Iodide,97%
• AKOS015902661
• Copper(I) iodide, anhydrous, 99.995% trace metals basis
• HY-Y0961
• Copper(I) iodide, 99.999% trace metals basis
• NCGC00248151-01
• A915520
• CS-0162422
• Copper (I) iodide, Trace metals grade 99.95%
• Copper(1+) iodide; Copper(I) iodide; Cuprous iodide; Cuprous iodide (CuI)
• Copper(I) iodide, purum, >=99.5%
• 7681-65-4
• BP-12683
• Q411207
• BCP29314
• Copper (I) iodide, Trace metals grade 99.999%
• CS-0015944
• Copper Monoiodide; Copper(1+) Iodide; Copper(I) Iodide; Cuprous Iodide; Cuprous Iodide (CuI);
• Copper (I) Iodide

• MDL： MFCD00010978
• Inchi： 1S/Cu.HI/h;1H/q+1;/p-1
• InChI Key： LSXDOTMGLUJQCM-UHFFFAOYSA-M
• SMILES： I[Cu]

Computed Properties

• Exact Mass: 189.83400
• Monoisotopic Mass: 189.834069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or brownish white cubic crystals or dense powder
• Density: 5.62 g/mL at 25 °C(lit.)
• Melting Point: 605 °C (lit.)
• Boiling Point: 1290 °C/1 atm (decomp)(lit.)
• Flash Point: 1290°C
• Refractive Index: 2.346
• Solubility: dilute aqueous acid: insoluble(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: -2.99850
• Vapor Pressure: 10 mmHg ( 656 °C)
• Merck: 14,2662
• Sensitiveness: Air & Moisture Sensitive

Copper (I) Iodide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335,H400
• Warning Statement： P261,P273,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-43-50/53
• Safety Instruction： S22-S24/25-S26-S61
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store at room temperature
• HazardClass：9
• PackingGroup：Ⅲ
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal iodides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds